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Compound of Interest

Compound Name: Bis(4-methylphenyl)methanamine

CAS No.: 55095-22-2

Cat. No.: B1224576

Get Quote

Executive Technical Summary
IUPAC Name: 1,1-Bis(4-methylphenyl)methanamine

Common Names: Di-p-tolylmethylamine; 4,4'-Dimethylbenzhydrylamine

CAS Registry Number: 55095-22-2[1][2]

Molecular Formula: C₁₅H₁₇N

Molecular Weight: 211.31 g/mol

Physical State: Light yellow liquid to low-melting solid.

Solubility: Soluble in CDCl₃, DMSO-d₆, MeOH; sparingly soluble in water.

Core Application: This compound serves as a critical amine linker in the synthesis of

antihistamines and as a chiral resolving agent intermediate. Its spectroscopic signature is

defined by the symmetry of the two p-tolyl rings, resulting in simplified NMR splitting patterns

compared to asymmetric analogs.
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Synthesis & Impurity Context
Understanding the synthesis is prerequisite to interpreting spectral impurities. The primary

synthetic route involves the reductive amination of 4,4'-dimethylbenzophenone or the Leuckart

reaction.

Common Impurities to Watch:

4,4'-Dimethylbenzophenone: Residual starting material (Signal: ~7.7 ppm in ¹H NMR, C=O

stretch in IR).

Bis(4-methylphenyl)methanol: Reduction byproduct (Signal: Methine proton shifts upfield to

~5.8 ppm).
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Figure 1: Primary synthesis pathway and potential spectroscopic impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The symmetry of the molecule simplifies the aromatic region. The two p-tolyl groups are

chemically equivalent, creating a distinct AA'BB' coupling system (often appearing as doublets)

for the aromatic protons.

3.1 ¹H NMR Data (400 MHz, CDCl₃)
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Signal
Assignment

Shift (δ,
ppm)

Multiplicity Integration
Coupling (J,
Hz)

Notes

Ar-H (Ortho

to CH)
7.25 Doublet (d) 4H 8.0 - 9.3*

Deshielded

by methine

Ar-H (Ortho

to CH₃)
7.10 Doublet (d) 4H 7.8

Shielded by

methyl

Methine (CH-

NH₂)
5.20 Singlet (s) 1H -

Characteristic

peak

Methyl (Ar-

CH₃)
2.32 Singlet (s) 6H -

Symmetric

methyls

Amine (-NH₂) 1.8 - 2.0 Broad (br s) 2H -

Exchangeabl

e; shift varies

with

concentration

Note: Coupling constants (J) in the aromatic region typically range from 7.8 to 8.5 Hz for ortho-

coupling. Variations in reported literature (e.g., 9.3 Hz) may arise from second-order effects in

the AA'BB' system.

3.2 ¹³C NMR Data (101 MHz, CDCl₃)
Carbon
Environment

Shift (δ, ppm) Type Interpretation

C-Ar (Quaternary) 142.74 C_ipso Attached to Methine

C-Ar (Quaternary) 136.52 C_para Attached to Methyl

C-Ar (Methine) 129.21 CH Aromatic ring carbons

C-Ar (Methine) 126.82 CH Aromatic ring carbons

Methine (Aliphatic) 59.19 CH-NH₂ Alpha to amine

Methyl 21.12 CH₃ Tolyl methyl groups
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Mass Spectrometry (MS) Profile
The mass spectrum is dominated by alpha-cleavage, a hallmark of benzhydryl systems. The

stability of the resulting carbocation drives the fragmentation.

Molecular Ion (M⁺): m/z 211 (Weak to Moderate intensity)

Base Peak: m/z 196 (Loss of methyl) OR m/z 105 (Methyltropylium ion).

Key Fragmentation:

M - NH₂: Loss of amine radical is less common than C-C cleavage.

Alpha-Cleavage: Cleavage of the bond between the central carbon and one aryl ring is

energetically unfavorable compared to the loss of H or NH2, but the formation of the 4-

methyltropylium ion (m/z 105) is the dominant diagnostic pathway.

Molecular Ion (M+)
m/z 211

[M - NH2]+
(Benzhydryl Cation)

- NH2 (16)

Tropylium-like Ion
(C8H9+)
m/z 105

Rearrangement
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Figure 2: Predicted fragmentation pathway focusing on the stable aromatic cations.

Infrared (IR) Spectroscopy
While specific experimental IR peak lists are proprietary, the functional groups dictate the

following diagnostic absorbances. These values are used for Quality Control (QC) release

testing.
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Functional Group
Wavenumber
(cm⁻¹)

Intensity Mode

N-H Stretch 3300 – 3400 Medium, Broad
Primary amine doublet

(sym/asym)

C-H Stretch (Ar) 3000 – 3100 Weak Aromatic C-H

C-H Stretch (Alk) 2850 – 2960 Medium Methyl group C-H

C=C Stretch 1500 – 1600 Variable
Aromatic ring

breathing

C-N Stretch 1180 – 1220 Medium C-N bond

N-H Bend ~1600 Medium
Scissoring (often

overlaps C=C)

Experimental Protocol: Sample Preparation
To replicate the NMR data provided above, follow this standard operating procedure (SOP).

Reagents:

Bis(4-methylphenyl)methanamine (Target analyte)

Chloroform-d (CDCl₃) with 0.03% TMS (Tetramethylsilane) as internal standard.

Procedure:

Weighing: Accurately weigh 10–15 mg of the amine into a clean 1.5 mL vial.

Solvation: Add 0.6 mL of CDCl₃.

Homogenization: Vortex for 10 seconds. Ensure the solution is clear (no turbidity).

Troubleshooting: If the sample is the hydrochloride salt, add 1 drop of NaOD/D₂O or use

DMSO-d₆ instead, as the salt is insoluble in CDCl₃.
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Acquisition: Transfer to a 5mm NMR tube. Acquire ¹H NMR with at least 16 scans and ¹³C

NMR with at least 512 scans to resolve the quaternary carbons.

References
RSC Supporting Information:Synthesis and characterization of Di-p-tolylmethanamine

(Compound 3d). Royal Society of Chemistry.

PubChem Compound Summary:Bis(4-methylphenyl)methanamine (CID 2734069).

National Center for Biotechnology Information.

Semantic Scholar Data:Aryl Nitromethane Synthesis Protocols. Semantic Scholar.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 55095-22-2 | 1,1-BIS(4-METHYLPHENYL)METHANAMINE | A2B Chem | Chemikart [kit-
electrolyte-analyzers-zone.chemikart.com]

2. Page loading... [guidechem.com]

To cite this document: BenchChem. [Spectroscopic Profile: Bis(4-
methylphenyl)methanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1224576/docs#spectroscopic-profile-bis-4-
methylphenyl-methanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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